Cas no 1396846-25-5 (2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide)

• Product Name: 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide
• CAS No: 1396846-25-5
• MF: C₂₀H₂₃N₃OS
• MW: 353.481123209
• CID: 6460763
• PubChem ID: 71790237
• Update Time: 2025-05-20

2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide
• 2-[(1,3-benzothiazol-2-yl)(methyl)amino]-N-(4-phenylbutan-2-yl)acetamide
• 1396846-25-5
• F6225-0087
• VU0537769-1
• 2-[1,3-benzothiazol-2-yl(methyl)amino]-N-(4-phenylbutan-2-yl)acetamide
• 2-(benzo[d]thiazol-2-yl(methyl)amino)-N-(4-phenylbutan-2-yl)acetamide
• AKOS024540083

• Inchi： 1S/C20H23N3OS/c1-15(12-13-16-8-4-3-5-9-16)21-19(24)14-23(2)20-22-17-10-6-7-11-18(17)25-20/h3-11,15H,12-14H2,1-2H3,(H,21,24)
• InChI Key： PJPZWUTZSKZTAL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C)CC(NC(C)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 353.15618354g/mol
• Monoisotopic Mass: 353.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide

Introduction to 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide (CAS No. 1396846-25-5)

2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide, with the CAS number 1396846-25-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as benzothiazoles, which are characterized by their unique structural features and diverse biological activities. The compound's molecular formula is C₁₉H₂₄N₃S, and it has a molecular weight of approximately 330.48 g/mol.

The benzothiazole core in 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide is a heterocyclic ring system that consists of a benzene ring fused with a thiazole ring. This core structure is known for its ability to modulate various biological processes, including enzyme inhibition, receptor binding, and anti-inflammatory effects. The presence of the methylamino group and the N-(4-phenylbutan-2-yl)acetamide moiety further enhances the compound's pharmacological properties by influencing its solubility, stability, and bioavailability.

Recent research has focused on the potential of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide as a therapeutic agent for various diseases. One notable area of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. These findings suggest that 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide may have potential applications in the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. These neuroprotective effects are attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death. The potential use of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease is an exciting area of ongoing research.

The pharmacokinetic profile of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-yl)acetamide has been extensively studied to understand its behavior in biological systems. In vitro studies have shown that the compound exhibits good solubility and stability under physiological conditions. In vivo studies have demonstrated that it has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it a promising candidate for further development as a therapeutic agent.

Toxicity studies have also been conducted to evaluate the safety profile of 2-(1,3-benzothiazol-2-yl)(methyl)amino-N-(4-phenylbutan-2-y l)acetamide. Preclinical data indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 2-(1,3-benzothiazol - 2 - yl )( methyl ) amino - N - ( 4 - pheny l butan - 2 - yl ) acetamide (CAS No. 1396846 - 25 - 5 ) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in the field of medicinal chemistry.